Cas no 172732-59-1 (1,3,2-Dioxaborinane, 2-(2-chlorophenyl)-)
1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- is a cyclic boronate ester featuring a chlorophenyl substituent, commonly utilized as an intermediate in organic synthesis and cross-coupling reactions. Its stable cyclic structure enhances handling and storage compared to acyclic boronic esters, while the chlorophenyl group offers reactivity for further functionalization. This compound is particularly valuable in Suzuki-Miyaura couplings, enabling the formation of biaryl structures with high selectivity. Its compatibility with various reaction conditions and resistance to protodeboronation make it a reliable reagent for pharmaceutical and materials science applications. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.
172732-59-1 structure
Product Name:1,3,2-Dioxaborinane, 2-(2-chlorophenyl)-
CAS No:172732-59-1
MF:C9H10BClO2
MW:196.438501834869
MDL:MFCD34167288
CID:3812544
PubChem ID:21708147
Update Time:2025-10-08
1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborinane, 2-(2-chlorophenyl)-
- 2-chlorophenylboronic acid-1,3-propanediol ester
- 2-(2-Chlorophenyl)-1,3,2-dioxaborinane
- starbld0046702
- 172732-59-1
- BS-48022
- SCHEMBL7590437
- F73442
-
- MDL： MFCD34167288
- Inchi： 1S/C9H10BClO2/c11-9-5-2-1-4-8(9)10-12-6-3-7-13-10/h1-2,4-5H,3,6-7H2
- InChI Key： NANBZMBMVCMGJL-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1B1OCCCO1
Computed Properties
- Exact Mass: 196.0462374g/mol
- Monoisotopic Mass: 196.0462374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C886967-5g |
2-chlorophenylboronic acid-1,3-propanediol ester |
172732-59-1 | 98% | 5g |
2,419.20 | 2021-05-17 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R114566-1g |
1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- |
172732-59-1 | 98% | 1g |
￥152 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R114566-5g |
1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- |
172732-59-1 | 98% | 5g |
￥530 | 2023-09-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C886967-1g |
2-chlorophenylboronic acid-1,3-propanediol ester |
172732-59-1 | 98% | 1g |
￥142.20 | 2023-02-23 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C886967-5g |
2-chlorophenylboronic acid-1,3-propanediol ester |
172732-59-1 | 98% | 5g |
￥496.80 | 2023-02-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01336933-250mg |
2-(2-Chlorophenyl)-1,3,2-dioxaborinane |
172732-59-1 | 98% | 250mg |
￥59.0 | 2023-02-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01336933-1g |
2-(2-Chlorophenyl)-1,3,2-dioxaborinane |
172732-59-1 | 98% | 1g |
￥158.0 | 2023-02-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01336933-5g |
2-(2-Chlorophenyl)-1,3,2-dioxaborinane |
172732-59-1 | 98% | 5g |
￥552.0 | 2023-02-23 | |
| Ambeed | A1414181-250mg |
2-(2-Chlorophenyl)-1,3,2-dioxaborinane |
172732-59-1 | 98% | 250mg |
$10.0 | 2025-03-04 | |
| Ambeed | A1414181-1g |
2-(2-Chlorophenyl)-1,3,2-dioxaborinane |
172732-59-1 | 98% | 1g |
$18.0 | 2025-03-04 |
1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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